Cas no 1408343-00-9 ([(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine)

(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is a brominated and fluorinated aromatic amine derivative with a cyclohexyl substituent, offering unique structural features for synthetic and pharmaceutical applications. The presence of both bromine and fluorine atoms enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in medicinal chemistry and drug discovery. The cyclohexyl moiety contributes to increased lipophilicity, potentially improving membrane permeability in bioactive compounds. This compound is particularly useful in the development of targeted small-molecule inhibitors and receptor modulators. Its well-defined structure ensures consistent performance in synthetic routes, while its halogenated aromatic system allows for further functionalization, enabling diverse derivatization strategies.
[(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine structure
1408343-00-9 structure
Product Name:[(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
CAS No:1408343-00-9
MF:C16H23BrFN
MW:328.262927293777
CID:6439689
PubChem ID:64227281
Update Time:2025-10-28

[(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

    • 1408343-00-9
    • [(5-bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
    • EN300-840684
    • AKOS013547936
    • [(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
    • Inchi: 1S/C16H23BrFN/c1-12-2-4-13(5-3-12)8-9-19-11-14-10-15(17)6-7-16(14)18/h6-7,10,12-13,19H,2-5,8-9,11H2,1H3
    • InChI Key: ILWVUOKYJQKMEI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)CNCCC1CCC(C)CC1)F

Computed Properties

  • Exact Mass: 327.09979g/mol
  • Monoisotopic Mass: 327.09979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 12Ų

[(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine Pricemore >>

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Additional information on [(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine

Comprehensive Overview of [(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1408343-00-9)

The compound [(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1408343-00-9) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a 5-bromo-2-fluorophenyl group, a methyl linker, and a 4-methylcyclohexyl ethylamine moiety. This combination of functional groups makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's CAS number 1408343-00-9 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts.

In recent years, the demand for halogenated aromatic compounds like [(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine has surged due to their versatility in drug discovery and agrochemical applications. Researchers are particularly intrigued by its potential as a building block for designing novel biologically active molecules. The 5-bromo-2-fluorophenyl group, for instance, is known to enhance lipophilicity and binding affinity in drug candidates, while the 4-methylcyclohexyl moiety contributes to stereochemical diversity.

The synthesis of CAS 1408343-00-9 involves multi-step organic reactions, often starting with the bromination and fluorination of phenyl derivatives. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural confirmation. This compound's stability under various pH conditions and thermal resistance make it suitable for further derivatization, aligning with the growing trend of custom synthesis in the fine chemicals industry.

From an industrial perspective, [(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine is often discussed in forums focusing on high-value intermediates. Its applications extend to catalysis and polymer science, where its aromatic and aliphatic components can influence reaction kinetics and material properties. Environmental considerations also play a role, as the compound's biodegradability and eco-friendly synthesis methods are increasingly scrutinized under green chemistry principles.

For those searching "CAS 1408343-00-9 suppliers" or "5-bromo-2-fluorophenyl derivatives uses," it's important to note that this compound is typically available through specialized chemical distributors with strict quality control protocols. Regulatory compliance, such as REACH and GMP certifications, is critical for end-users in regulated industries. Additionally, the compound's spectral data (e.g., IR, MS) is often requested for research validation, highlighting the need for transparent technical documentation.

In summary, [(5-Bromo-2-fluorophenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine (CAS No. 1408343-00-9) represents a intersection of innovation and practicality in modern chemistry. Its structural complexity and functional adaptability continue to inspire applications across life sciences and industrial chemistry, making it a compelling topic for both academic and commercial exploration.

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